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Compound of Interest

Compound Name:
3-aminopentanedioic Acid

Hydrochloride

CAS No.: 336182-10-6

Cat. No.: B555682

Get Quote

To the dedicated researcher in neuroscience and drug development, the landscape of

excitatory neurotransmission is both foundational and fraught with complexity. L-glutamic acid,

the principal excitatory neurotransmitter in the mammalian central nervous system,

orchestrates a vast array of physiological processes, from synaptic plasticity and learning to

neuronal development.[1][2][3] However, its dysregulation is a hallmark of numerous

neurological disorders. This necessitates the use of precise molecular tools to dissect and

modulate the glutamatergic system.

Enter 3-Aminopentanedioic acid hydrochloride, also known as β-Glutamic Acid

Hydrochloride or 3-Aminoglutaric Acid Hydrochloride. This compound is a structural analog of

L-glutamic acid, offering a unique stereochemical and conformational profile for probing

glutamate receptors and transporters. Its significance lies not in mimicking L-glutamic acid's

exact function, but in its potential to act as a selective modulator, agonist, or antagonist at

specific receptor subtypes, thereby helping to elucidate the nuanced roles of different

components within the glutamatergic synapse. This guide, written from the perspective of a

senior application scientist, provides a comprehensive technical overview of this compound,

from its fundamental properties to its practical application in a research setting.
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Core Physicochemical Properties
A thorough understanding of a compound's physical and chemical characteristics is the

bedrock of reproducible and reliable experimentation. The hydrochloride salt form of 3-

aminopentanedioic acid enhances its stability and solubility in aqueous media, which is a

critical consideration for most biological assays.

Table 1: Key Physicochemical Data for 3-Aminopentanedioic Acid Hydrochloride

Property Value Source(s)

CAS Number 336182-10-6 [4][5][6]

Molecular Formula C₅H₁₀ClNO₄ [4]

Molecular Weight 183.59 g/mol [4][6]

Synonyms
β-Glutamic Acid HCl, 3-

Aminoglutaric Acid HCl
[6][7]

Appearance
White to light yellow crystalline

powder
[6][7]

Purity Typically >98% [6]

Storage
2-8°C, under inert gas;

Hygroscopic
[4][6]

Solubility Soluble in water and DMSO [8]

Causality Insight: The hygroscopic nature of this compound necessitates storage in a

desiccator or under an inert atmosphere to prevent water absorption, which could alter its

effective concentration and degrade the sample over time.[6] The hydrochloride salt is

specifically chosen to improve handling and solubility compared to the free amino acid.

Synthesis and Structural Elucidation
While commercially available, understanding the synthetic route and analytical characterization

of 3-aminopentanedioic acid hydrochloride is crucial for quality assessment and for

researchers who may wish to synthesize derivatives.
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General Synthetic Pathway
A common laboratory-scale synthesis involves the protection of the amino group of a suitable

precursor, followed by modifications to the carbon skeleton and subsequent deprotection and

salt formation. A plausible route starts from β-glutamic acid, which is then treated with thionyl

chloride in methanol to form the dimethyl ester, followed by the introduction of the

hydrochloride salt.

Generalized Synthetic Workflow

β-Glutamic Acid
(Starting Material)

Esterification
(e.g., SOCl₂, MeOH)

Step 1

Dimethyl 3-aminopentanedioate

Intermediate

HCl Treatment

Step 2

3-Aminopentanedioic Acid
Hydrochloride (Final Product)

Final Salt Formation
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Caption: Generalized workflow for the synthesis of the target compound.
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Analytical Characterization
Confirming the identity and purity of the compound is non-negotiable. A combination of

spectroscopic methods provides a complete structural picture.

Table 2: Expected Spectroscopic Data

Technique Expected Characteristics

¹H NMR

Signals corresponding to the protons on the

carbon backbone. The chemical shifts will be

influenced by the adjacent electron-withdrawing

carboxylic acid and amino groups.

¹³C NMR

Resonances for the five distinct carbon atoms,

including the two characteristic downfield

signals for the carbonyl carbons of the

carboxylic acid groups.[9]

FT-IR (KBr)

Broad absorption bands for O-H (carboxylic

acid) and N-H (amine salt) stretching, and a

strong absorption peak around 1700-1730 cm⁻¹

for C=O stretching of the carboxylic acid.

Mass Spec (HRMS)

A precise mass measurement corresponding to

the molecular formula of the free base

(C₅H₉NO₄) to confirm elemental composition.

Trustworthiness Pillar: Each batch of the compound should be validated with at least two

orthogonal analytical techniques (e.g., NMR and Mass Spectrometry) to ensure both structural

identity and purity, which is critical for dose-response studies in pharmacology.

Biological Context: A Probe for the Glutamatergic
Synapse
The primary value of 3-aminopentanedioic acid lies in its relationship to L-glutamate. As an

analog, it can interact with the key components of the glutamatergic synapse: ionotropic

receptors (NMDA, AMPA, Kainate), metabotropic receptors (mGluRs), and excitatory amino
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acid transporters (EAATs).[1][3] Its unique β-amino acid structure, where the amino group is on

the third carbon rather than the second (α-position), presents a different spatial arrangement of

charged groups to these targets compared to glutamate itself. This can lead to differential

affinity and efficacy, making it a valuable tool for receptor subtype characterization.[10]

Glutamatergic Synapse Interaction Points

Presynaptic Terminal Vesicle with Glutamate
Glutamate

Release Postsynaptic Density NMDA-R AMPA-R mGluR

3-Aminopentanedioic
Acid HCl

?

?

?

Potential interaction sites for a glutamate analog.

Click to download full resolution via product page

Caption: Potential interaction sites for a glutamate analog.

The study of such analogs is central to understanding the pathophysiology of diseases

involving NMDA receptor dysfunction, such as Alzheimer's disease (over-activation) and

schizophrenia (under-activation).[11]

Experimental Protocols for Researchers
The transition from theory to practice requires robust, well-defined protocols. Here are

foundational methodologies for working with 3-aminopentanedioic acid hydrochloride in a

laboratory setting.

Protocol 1: Preparation of Aqueous Stock Solutions
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Causality Insight: Preparing accurate and stable stock solutions is the first step in any

quantitative biological assay. The use of a hydrochloride salt improves solubility in aqueous

buffers, which are essential for maintaining physiological pH.

Methodology:

Pre-Equilibration: Allow the vial of 3-aminopentanedioic acid hydrochloride to equilibrate

to room temperature for at least 30 minutes before opening. This minimizes condensation of

atmospheric moisture onto the hygroscopic solid.

Weighing: In a controlled environment with low humidity, accurately weigh the desired

amount of the compound using an analytical balance. Perform this step quickly to minimize

air exposure.

Dissolution: Add the weighed solid to a sterile, conical tube. Add a small amount of the

desired sterile buffer (e.g., PBS, HEPES, pH 7.4) and vortex thoroughly.

Final Volume Adjustment: Once fully dissolved, add buffer to reach the final desired

concentration (e.g., 100 mM).

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

fresh sterile tube. This is critical for cell-based assays to prevent contamination.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots. Store at -20°C

or -80°C for long-term stability.[12] Repeated freeze-thaw cycles should be avoided as they

can degrade the compound.

Protocol 2: Workflow for a Competitive Radioligand
Binding Assay
Self-Validating System: This protocol describes a classic method to determine the binding

affinity (Ki) of our unlabeled compound ("competitor") by measuring its ability to displace a

known radiolabeled ligand from a receptor. The inclusion of controls for total and non-specific

binding ensures the validity of the results.
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Competitive Binding Assay Workflow

Prepare Receptor Source
(e.g., Brain homogenate,

recombinant cell membranes)

Set up Triplicate Assay Tubes:
- Total Binding (Radioligand only)

- Non-Specific (Radioligand + excess cold ligand)
- Competition (Radioligand + varying [Test Cmpd])

Incubate at controlled temp
to reach equilibrium

Rapidly filter mixture
through glass fiber filters

to separate bound/free ligand

Wash filters to remove
non-specifically bound radioligand

Measure radioactivity
on filters via scintillation counting

Data Analysis:
Calculate IC₅₀ and Ki

Click to download full resolution via product page

Caption: Workflow for a competitive radioligand binding assay.
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Safety and Handling: A Mandate for Due Diligence
As with any chemical reagent, adherence to safety protocols is paramount. While this

compound is not classified as acutely toxic, proper handling minimizes risk.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves.

Handling: Avoid creating dust.[13] Handle in a well-ventilated area or a chemical fume hood.

Do not breathe dust or vapors.[14]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[15]

Skin: Wash off immediately with soap and plenty of water.

Ingestion: Do NOT induce vomiting. Rinse mouth and seek medical attention.[14]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6] The

compound is hygroscopic and should be protected from moisture.

Conclusion
3-Aminopentanedioic acid hydrochloride is more than just a catalog chemical; it is a

precision tool for the discerning researcher. Its identity as a β-amino acid analog of glutamate

provides a unique structural key to unlock the complex mechanisms of glutamatergic

neurotransmission. By understanding its physicochemical properties, leveraging robust

experimental protocols, and adhering to strict safety standards, scientists in both academic and

industrial settings can effectively utilize this compound to advance our understanding of

neurological function and develop next-generation therapeutics for a host of debilitating

disorders.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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